1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride

• IUPAC Name: 1-(2,3-dichlorophenyl)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol;hydrochloride
• InChI: InChI=1S/C15H19Cl2NO.ClH/c16-12-6-3-4-10(13(12)17)14-11-5-1-2-7-15(11,19)8-9-18-14;/h3-4,6,11,14,18-19H,1-2,5,7-9H2;1H
• InChI Key: UIVQJZPTOLCDHO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCNC(C2C1)C3=C(C(=CC=C3)Cl)Cl)O.Cl
• Molecular Formula: C15H20Cl3NO
• Molecular Weight: 336.7 g/mol

Description

1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride, also known as WIN 35428, is a synthetic compound that belongs to the phenyltropane family of drugs. It is a potent and selective dopamine reuptake inhibitor and has been extensively studied for its potential use in the treatment of various neurological disorders.

Mechanism of Action

1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 works by inhibiting the reuptake of dopamine, which leads to an increase in the levels of dopamine in the brain. This increase in dopamine levels is thought to be responsible for the drug's therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 are mainly related to its ability to increase dopamine levels in the brain. This increase in dopamine levels can lead to improved mood, increased motivation, and enhanced reward processing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 in lab experiments is its potent and selective dopamine reuptake inhibition. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of using 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 in lab experiments is its potential for abuse, which can complicate the interpretation of the results.

Future Directions

There are several future directions for the study of 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428. One potential direction is the development of more selective dopamine reuptake inhibitors that have fewer side effects and a lower potential for abuse. Another direction is the investigation of the use of 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 in the treatment of other neurological disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanisms underlying the therapeutic effects of 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 and to identify potential drug targets for the development of new treatments.

Synthesis Methods

The synthesis of 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 involves the reaction of 2,3-dichlorophenylacetonitrile with cyclohexanone in the presence of sodium ethoxide. The resulting intermediate is then reduced with hydrogen gas in the presence of palladium on carbon to yield the final product, 1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride.

Scientific Research Applications

1-(2,3-dichlorophenyl)octahydro-4a(2H)-isoquinolinol hydrochloride 35428 has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to increase the levels of dopamine in the brain, which is a key neurotransmitter involved in the regulation of mood, motivation, and reward.